Cas no 131536-58-8 (4-hydroxy-N-[(2-hydroxy-3-methoxyphenyl)methylideneamino]benzamide)

4-hydroxy-N-[(2-hydroxy-3-methoxyphenyl)methylideneamino]benzamide structure
131536-58-8 structure
Product Name:4-hydroxy-N-[(2-hydroxy-3-methoxyphenyl)methylideneamino]benzamide
CAS No:131536-58-8
MF:C15H14N2O4
MW:286.282663822174
CID:2626075
PubChem ID:789071
Update Time:2025-04-21

4-hydroxy-N-[(2-hydroxy-3-methoxyphenyl)methylideneamino]benzamide Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL16035430
    • 131536-58-8
    • AN-329/40225444
    • DTXSID30420858
    • 4-hydroxy-N-[(2-hydroxy-3-methoxyphenyl)methylideneamino]benzamide
    • Inchi: 1S/C15H14N2O4/c1-21-13-4-2-3-11(14(13)19)9-16-17-15(20)10-5-7-12(18)8-6-10/h2-9,18-19H,1H3,(H,17,20)
    • InChI Key: VXMXFOZQBCSQSX-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC(C=NNC(C2C=CC(=CC=2)O)=O)=C1O

Computed Properties

  • Exact Mass: 286.09535693Da
  • Monoisotopic Mass: 286.09535693Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.1
  • Topological Polar Surface Area: 91.2Ų
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